Cas no 1396891-46-5 ((E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide)

• Product Name: (E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide
• CAS No: 1396891-46-5
• MF: C₁₉H₂₀FNO₂S
• MW: 345.431007385254
• CID: 5405845
• Update Time: 2025-07-25

(E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-2-(4-methylphenyl)ethenesulfonamide
• (E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide

• Inchi： 1S/C19H20FNO2S/c1-15-2-4-16(5-3-15)10-13-24(22,23)21-14-19(11-12-19)17-6-8-18(20)9-7-17/h2-10,13,21H,11-12,14H2,1H3/b13-10+
• InChI Key： PYULNJZYYXRIGB-JLHYYAGUSA-N
• SMILES： C(/S(NCC1(C2=CC=C(F)C=C2)CC1)(=O)=O)=C\C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide

Chemical and Biological Properties of (E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide (CAS No. 1396891-46-5)

(E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1396891-46-5, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound features a combination of aromatic rings, a sulfonamide functional group, and an alkene moiety, which together contribute to its complex chemical behavior. The presence of a 4-fluorophenyl group and a cyclopropyl substituent on the nitrogen atom of the sulfonamide suggests potential interactions with biological targets, making it an attractive candidate for medicinal chemistry studies.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The specific arrangement of atoms in (E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide may contribute to its ability to interact with various biological receptors, thereby modulating cellular processes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-fluorophenyl group and the cyclopropyl substituent necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

The pharmacological potential of (E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways. The sulfonamide moiety is particularly noteworthy for its ability to disrupt hydrogen bonding networks in biological targets, which can lead to the development of potent and selective inhibitors.

One of the most compelling aspects of this compound is its structural diversity, which allows for modifications that can fine-tune its biological activity. By varying the substituents on the aromatic rings or altering the sulfonamide group, researchers can generate a library of derivatives with distinct properties. This flexibility makes (E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide a valuable scaffold for structure-activity relationship (SAR) studies.

The use of computational methods has also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques can predict how (E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide interacts with biological targets at the atomic level. These insights can guide the design of more effective derivatives and help optimize lead compounds for further development.

In conclusion, (E)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(4-methylphenyl)ethene-1-sulfonamide (CAS No. 1396891-46-5) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, pharmacological properties, and computational studies underscore its significance in the ongoing efforts to develop novel therapeutic agents.